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Compound of Interest

Compound Name: N-(Tosyl-L-alanyl)-3-hydroxyindole

CAS No.: 101506-88-1

Cat. No.: B1140270

Get Quote

N-(Tosyl-L-alanyl)-3-hydroxyindole is a molecule of significant interest in organic synthesis

and medicinal chemistry, serving as a potential building block for more complex bioactive

compounds.[1][2] Its structure is a composite of three distinct chemical moieties: a p-

toluenesulfonyl (tosyl) group, an L-alanine amino acid linker, and a 3-hydroxyindole core. The

unambiguous determination of its covalent structure is a non-trivial task that requires a

synergistic and methodologically sound analytical strategy. No single technique can provide a

complete picture; instead, we must integrate data from multiple orthogonal methods to build a

self-validating case for the final structure.

This guide presents a comprehensive workflow for the structural elucidation of N-(Tosyl-L-
alanyl)-3-hydroxyindole. It is designed for researchers and drug development professionals,

moving beyond a simple recitation of steps to explain the causality behind each experimental

choice. We will demonstrate how High-Resolution Mass Spectrometry (HRMS) establishes the

elemental foundation, how tandem Mass Spectrometry (MS/MS) deconstructs the molecule into

its constituent parts, and how a suite of 1D and 2D Nuclear Magnetic Resonance (NMR)

experiments meticulously pieces the puzzle together. Infrared (IR) spectroscopy provides the

final layer of functional group confirmation. This integrated approach ensures the highest

degree of confidence and scientific integrity in the final structural assignment.
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Part 1: Foundational Analysis - Molecular Formula
Determination via HRMS
Expertise & Rationale: Before any attempt to determine connectivity, we must first establish the

correct elemental composition. High-Resolution Mass Spectrometry (HRMS) is the cornerstone

of this initial phase. Unlike low-resolution MS, which provides nominal mass, HRMS measures

the mass-to-charge ratio (m/z) to several decimal places.[3][4] This precision is critical because

the exact mass of an atom is not an integer (e.g., ¹H = 1.00783 amu, ¹⁶O = 15.9949 amu).[3]

This allows for the calculation of a unique molecular formula, effectively eliminating ambiguity

and providing a concrete foundation for all subsequent spectroscopic analysis.[5][6]

Predicted HRMS Data
The proposed structure, C₁₈H₁₈N₂O₄S, allows for the calculation of a precise theoretical mass.

The experimental HRMS data must match this value within a narrow tolerance (typically < 5

ppm) to confirm the molecular formula.

Parameter Theoretical Value

Molecular Formula C₁₈H₁₈N₂O₄S

Monoisotopic Mass 358.0987 Da

Adducts ([M+H]⁺) 359.1060 Da

Adducts ([M+Na]⁺) 381.0879 Da

Experimental Protocol: HRMS Analysis
Sample Preparation: Dissolve 1-2 mg of the purified compound in 1 mL of a suitable solvent

(e.g., methanol, acetonitrile). Dilute this stock solution to a final concentration of

approximately 10-50 µg/mL.

Instrumentation: Utilize an Orbitrap or Time-of-Flight (TOF) mass spectrometer capable of

resolution > 60,000.

Ionization: Employ Electrospray Ionization (ESI) in positive ion mode. ESI is a soft ionization

technique that minimizes in-source fragmentation, ensuring a strong signal for the molecular
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ion or its common adducts ([M+H]⁺, [M+Na]⁺).[7]

Data Acquisition: Acquire the spectrum over a mass range of m/z 100-1000.

Data Analysis: Compare the experimentally observed m/z for the most intense molecular ion

species to the calculated theoretical mass. The mass error, expressed in parts-per-million

(ppm), should be below 5 ppm to confidently assign the molecular formula.

Part 2: Deconstruction of the Molecule -
Fragmentation Analysis with Tandem MS (MS/MS)
Expertise & Rationale: With the molecular formula confirmed, the next logical step is to

understand how the constituent parts are connected. Tandem Mass Spectrometry (MS/MS) is

an invaluable tool for this purpose.[8] In an MS/MS experiment, the molecular ion of interest is

isolated, subjected to collision-induced dissociation (CID), and the resulting fragment ions are

analyzed.[7] This controlled fragmentation provides direct evidence of the molecular backbone

and the sequence of the building blocks. For N-(Tosyl-L-alanyl)-3-hydroxyindole, we

anticipate cleavages at the chemically labile bonds, primarily the amide and ester/amide-like

linkages.

Logical Workflow for Structural Elucidation
The overall strategy follows a logical progression from broad characterization to fine-detail

mapping.
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Phase 1: Foundational Analysis

Phase 2: Connectivity Mapping

Phase 3: Final Confirmation

HRMS Analysis
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Caption: A workflow diagram illustrating the key steps to final structure confirmation.
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Predicted Fragmentation Pattern
By analyzing the structure, we can predict the most likely fragmentation pathways. The major

fragments would arise from the cleavage of the amide bond and the bond connecting the

alanine moiety to the indole ring.

C₁₈H₁₈N₂O₄S m/z 359.1 ([M+H]⁺)

Tosyl-Alanine m/z 242.1Loss of Indole

Indole m/z 134.1
Loss of Tosyl-Ala

Tosyl m/z 155.0Loss of Alanine

Click to download full resolution via product page

Caption: Key HMBC correlations connecting the Tosyl, Alanine, and Indole fragments.

Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent

(e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. [9]2. 1D NMR Acquisition:

Acquire a standard ¹H NMR spectrum.

Acquire a proton-decoupled ¹³C NMR spectrum.

2D NMR Acquisition: Based on the 1D spectra, set up the following 2D experiments: [10][9] *

COSY: Use standard parameters to acquire a gradient-selected COSY spectrum.

HSQC: Optimize the spectral widths in both dimensions to cover all proton and carbon

signals.

HMBC: Set the long-range coupling constant (J) to optimize for 2-3 bond correlations

(typically around 8 Hz).
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Data Processing and Analysis: Process all spectra using appropriate software (e.g., Mnova,

TopSpin).

Assign all proton and carbon signals by integrating the information from all spectra in a

stepwise manner, starting with COSY and HSQC, and finally using HMBC to connect the

fragments. [11]

Part 4: Functional Group Confirmation with Infrared
(IR) Spectroscopy
Expertise & Rationale: IR spectroscopy serves as a rapid and reliable method to confirm the

presence of key functional groups predicted by the MS and NMR data. [12]The absorption of

infrared radiation corresponds to specific vibrational modes (stretching, bending) of chemical

bonds. While it doesn't provide detailed connectivity information, it offers a crucial validation of

the overall molecular composition. [13][14]

Predicted IR Absorption Bands
Table 3: Characteristic IR Frequencies

Wavenumber (cm⁻¹) Functional Group Vibration Mode

3400-3200 N-H (Indole & Sulfonamide) Stretching

3100-3000 Aromatic C-H Stretching

2950-2850 Aliphatic C-H Stretching

~1680 C=O (Amide I) Stretching

~1600, ~1475 C=C (Aromatic) Stretching

~1340 & ~1160 S=O (Sulfonyl)
Asymmetric & Symmetric

Stretching [15][14]

Experimental Protocol: IR Spectroscopy
Sample Preparation: Prepare the sample using either a KBr pellet method or an Attenuated

Total Reflectance (ATR) accessory. ATR is often preferred for its simplicity and minimal
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sample preparation.

Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Analysis: Identify the characteristic absorption bands and compare them to the expected

frequencies for the proposed functional groups.

Conclusion: A Self-Validating Structural Assignment
The structural elucidation of N-(Tosyl-L-alanyl)-3-hydroxyindole is achieved through a

systematic and integrated analytical workflow. HRMS provides the unambiguous molecular

formula, C₁₈H₁₈N₂O₄S. Tandem MS confirms the presence and sequence of the tosyl, alanine,

and 3-hydroxyindole fragments. A comprehensive suite of 1D and 2D NMR experiments (¹H,

¹³C, COSY, HSQC, and HMBC) allows for the complete assignment of all proton and carbon

signals and, most critically, establishes the definitive covalent linkages between the fragments.

Finally, IR spectroscopy validates the presence of the key functional groups. Each technique

provides a piece of the puzzle, and together they form a cohesive, self-validating body of

evidence that allows for the confident and authoritative assignment of the molecular structure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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